EPZ015866
EPZ015866
GSK591 (EPZ015866) is a potent and selective inhibitor of protein methyltransferase 5 (PRMT5).
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0529482
InChI:
InChI=1S/C22H28N4O2/c27-20(15-26-11-9-16-4-1-2-5-18(16)14-26)13-24-22(28)17-8-10-23-21(12-17)25-19-6-3-7-19/h1-2,4-5,8,10,12,19-20,27H,3,6-7,9,11,13-15H2,(H,23,25)(H,24,28)/t20-/m0/s1
SMILES:
C1CC(C1)NC2=NC=CC(=C2)C(=O)NCC(CN3CCC4=CC=CC=C4C3)O
Molecular Formula:
C22H28N4O2
Molecular Weight:
380.5 g/mol
EPZ015866
CAS No.:
Inhibitors
VCID: VC0529482
Molecular Formula: C22H28N4O2
Molecular Weight: 380.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | GSK591 (EPZ015866) is a potent and selective inhibitor of protein methyltransferase 5 (PRMT5). |
|---|---|
| Product Name | EPZ015866 |
| Molecular Formula | C22H28N4O2 |
| Molecular Weight | 380.5 g/mol |
| IUPAC Name | 2-(cyclobutylamino)-N-[(2S)-3-(3,4-dihydro-1H-isoquinolin-2-yl)-2-hydroxypropyl]pyridine-4-carboxamide |
| Standard InChI | InChI=1S/C22H28N4O2/c27-20(15-26-11-9-16-4-1-2-5-18(16)14-26)13-24-22(28)17-8-10-23-21(12-17)25-19-6-3-7-19/h1-2,4-5,8,10,12,19-20,27H,3,6-7,9,11,13-15H2,(H,23,25)(H,24,28)/t20-/m0/s1 |
| Standard InChIKey | TWKYXZSXXXKKJU-FQEVSTJZSA-N |
| Isomeric SMILES | C1CC(C1)NC2=NC=CC(=C2)C(=O)NC[C@@H](CN3CCC4=CC=CC=C4C3)O |
| SMILES | C1CC(C1)NC2=NC=CC(=C2)C(=O)NCC(CN3CCC4=CC=CC=C4C3)O |
| Canonical SMILES | C1CC(C1)NC2=NC=CC(=C2)C(=O)NCC(CN3CCC4=CC=CC=C4C3)O |
| Appearance | Solid powder |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | GSK591; GSK-591; GSK 591; EPZ015866; EPZ-015866; EPZ 015866; GSK 3203591; GSK-3203591; GSK3203591. |
| PubChem Compound | 117072552 |
| Last Modified | Aug 15 2023 |
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